Cas no 1448-22-2 (Picras-3-en-16-one,11,20-epoxy-1,2,11,12,15-pentahydroxy-, (1b,2a,11b,12a,15b)- (9CI))

Picras-3-en-16-one,11,20-epoxy-1,2,11,12,15-pentahydroxy-, (1b,2a,11b,12a,15b)- (9CI) Properties

Names and Identifiers

• Picras-3-en-16-one,11,20-epoxy-1,2,11,12,15-pentahydroxy-, (1b,2a,11b,12a,15b)- (9CI)
• GLAUCARUBOL
• 1,2,11,12,15-pentahydroxy-11,20-epoxypicras-3-en-16-one
• AC1L5E2H
• AC1Q6PCT
• AR-1B4958
• KST-1B0947
• NSC14974
• SMR001566647
• NCI60_001033
• DTXSID80279979
• CHEMBL1719883
• PD011322
• NSC-14974
• MLS002702819
• 1448-22-2
• +Expand

• InChIKey： YJIBLZYQKYKXFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H28O8/c1-7-4-10(21)15(24)18(3)9(7)5-11-19-6-27-20(26,17(18)19)14(23)8(2)12(19)13(22)16(25)28-11/h4,8-15,17,21-24,26H,5-6H2,1-3H3
• SMILES： OC1C=C(C)C2C(C3C4(OCC53C(C2)OC(=O)C(O)C5C(C4O)C)O)(C)C1O

Computed Properties

• Exact Mass: 396.17844
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 0
• Monoisotopic Mass: 396.17841785g/mol
• Heavy Atom Count: 28
• Complexity: 767
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 136.68

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Castela polyandra